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Compound of Interest

Compound Name: Chemosol

Cat. No.: B1237139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Principle of Action
Chemosol B8 is a surface disinfectant containing sodium hydroxide and PIPES (piperazine-

N,N′-bis(2-ethanesulfonic acid)) buffer, intended for microbiological control in laboratory

settings.[1] The primary antimicrobial activity of Chemosol B8 is attributed to its sodium

hydroxide content. Sodium hydroxide, a strong alkali, is effective in inactivating a broad

spectrum of microorganisms including bacteria, viruses, fungi, and endotoxins.[2] Its

mechanism of action involves the saponification of fats and dissolution of proteins, which

disrupts microbial cell membranes and denatures essential proteins.[2] The PIPES buffer

component helps to maintain a stable alkaline pH, ensuring the sustained efficacy of the

sodium hydroxide.[3]

Quantitative Data Summary
The following tables summarize the antimicrobial efficacy of sodium hydroxide and the material

compatibility of the components of Chemosol B8. This data, derived from studies on sodium

hydroxide, serves as a guide for the effective use of Chemosol B8.

Table 1: Antimicrobial Efficacy of Sodium hydroxide
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Target
Microorganism

Concentration of
Sodium Hydroxide

Contact Time Efficacy

Bacteria

General Bacteria pH 12.0 ≤ 72 hours 100% bactericidal[4]

Fish Pathogenic

Bacteria
pH 10.0 Not specified 100% bactericidal[4]

Thermophilic Spores 1.3% (w/v) at 70°C 40 minutes
Reduction from 4,100

cfu/mL to <1 cfu/mL[5]

E. coli (in biofilms) Not specified Not specified Effective

Viruses

Enveloped Virus

(Murine Leukemia

Virus)

0.1 M Not specified
Sufficient to

inactivate[2][6]

Various Enveloped

and Non-enveloped

Viruses

0.1 M and 0.5 M
Varied (kinetic data

available)

Effective

inactivation[2]

Hepatitis A Virus

(HAV), Canine

Parvovirus (CPV), etc.

0.1 M at 60°C 2 minutes
Sufficient to

inactivate[7]

All Viruses (in a

specific study)
4% 5 minutes

Reduction to

undetectable levels[8]

Fungi

General Fungi Not specified < 1 hour Effective[9]

Candida albicans Not specified 30 seconds Inhibition observed[9]

Table 2: Material Compatibility

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://www.researchgate.net/publication/287895903_Conditions_for_inactivation_of_thermophilic_spores_in_NaOH_solutions_for_reuse_applications
https://cdn.cytivalifesciences.com/api/public/content/digi-20986-pdf
http://www.proteinguru.com/protocols/NaOH%20and%20column%20cleaning.pdf
https://cdn.cytivalifesciences.com/api/public/content/digi-20986-pdf
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/dd7d914d-32ec-4d61-85cb-f8a1524c9d95/article-62865.pdf
https://www.researchgate.net/figure/Summary-of-virus-inactivation-during-4-sodium-hydroxide-treatment_tbl2_233825077
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Sodium Hydroxide
Compatibility

PIPES Buffer Compatibility

Metals

Stainless Steel (304 & 316)

Resistant at concentrations up

to solubility limit below 80°C.

[10]

Generally compatible.

Aluminum Not recommended.[11] Generally compatible.

Brass Not specified Generally compatible.

Cast Iron Not specified Generally compatible.

Plastics

Polyvinyl Chloride (PVC) Not specified Generally compatible.

Polypropylene Not specified Generally compatible.

Polyethylene Not specified Generally compatible.

Other Materials

Glass Generally compatible. Generally compatible.

Rubber Not specified Generally compatible.

Experimental Protocols
Materials Required

Chemosol B8 solution

Personal Protective Equipment (PPE):

Nitrile gloves[1]

Safety goggles or face shield

Lab coat
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Sterile wipes or cloths

Sterile water for rinsing (if required)

Biohazard waste disposal bags

Surface Disinfection Protocol
This protocol outlines the steps for the general disinfection of non-porous laboratory surfaces

such as benchtops, fume hoods, and equipment exteriors.

Preparation of Working Solution: Prepare the working solution of Chemosol B8 as

recommended by the manufacturer. In the absence of specific instructions, a concentration

of 0.1 M to 1.0 M sodium hydroxide is commonly used for cleaning and sanitization.[2]

Surface Pre-cleaning: Before applying Chemosol B8, remove any gross filth or heavy soil

from the surface. Cleaning is an essential prerequisite to disinfection.

Application of Disinfectant: Liberally apply the Chemosol B8 working solution to the surface

using a sterile wipe or cloth, ensuring the entire surface is thoroughly wetted.

Contact Time: Allow the disinfectant to remain on the surface for the required contact time to

ensure efficacy against the target microorganisms. Based on available data for sodium

hydroxide, a minimum contact time of 10-15 minutes is recommended for general

bactericidal and virucidal activity. For more resistant organisms or higher levels of

contamination, a longer contact time of up to one hour may be necessary.[2][6]

Wiping/Rinsing: After the specified contact time, wipe the surface with a new sterile cloth. If

required for the specific surface or subsequent applications, rinse the surface with sterile

water to remove any residual disinfectant.

Disposal: Dispose of all used wipes, gloves, and other contaminated materials in a

designated biohazard waste bag.

Safety Precautions
Corrosive Hazard: Chemosol B8 contains sodium hydroxide and is corrosive, causing

severe skin burns and eye damage.[1]
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Personal Protective Equipment: Always wear appropriate PPE, including nitrile gloves, safety

goggles, and a lab coat when handling Chemosol B8.[1]

Ventilation: Use in a well-ventilated area.

Incompatible Materials: Avoid contact with strong acids.[1]

First Aid: In case of skin contact, wash with plenty of soap and water. If in eyes, rinse

cautiously with water for several minutes. Seek immediate medical attention for any

exposure.

Visualizations
Experimental Workflow for Surface Disinfection
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Caption: A flowchart of the surface disinfection protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1237139?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/817730705/Chemsol-B8-21-JANUARI-2025
https://cdn.cytivalifesciences.com/api/public/content/digi-20986-pdf
https://www.benchchem.com/pdf/PIPES_Buffer_A_Technical_Guide_to_its_Compatibility_with_Biological_Systems.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522580/
https://www.researchgate.net/publication/287895903_Conditions_for_inactivation_of_thermophilic_spores_in_NaOH_solutions_for_reuse_applications
http://www.proteinguru.com/protocols/NaOH%20and%20column%20cleaning.pdf
https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/22/dd7d914d-32ec-4d61-85cb-f8a1524c9d95/article-62865.pdf
https://www.researchgate.net/figure/Summary-of-virus-inactivation-during-4-sodium-hydroxide-treatment_tbl2_233825077
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://bssa.org.uk/bssa_articles/selection-of-stainless-steels-for-handling-sodium-hydroxide-naoh/
https://www.chemicals.co.uk/blog/how-to-unblock-a-sink-using-sodium-hydroxide
https://www.benchchem.com/product/b1237139#how-to-use-chemosol-b8-for-surface-disinfection-protocol
https://www.benchchem.com/product/b1237139#how-to-use-chemosol-b8-for-surface-disinfection-protocol
https://www.benchchem.com/product/b1237139#how-to-use-chemosol-b8-for-surface-disinfection-protocol
https://www.benchchem.com/product/b1237139#how-to-use-chemosol-b8-for-surface-disinfection-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

